Cas no 515847-71-9 (2-Bromo-4-cyano-6-methoxyphenyl Acetate)

• Product Name: 2-Bromo-4-cyano-6-methoxyphenyl Acetate
• CAS No: 515847-71-9
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• MDL: MFCD02256531
• CID: 92925
• PubChem ID: 329818857
• Update Time: 2025-10-05

2-Bromo-4-cyano-6-methoxyphenyl Acetate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-4-acetoxybenzonitrile
• 4-Acetoxy-3-bromo-5-methoxybenzonitrile
• (2-bromo-4-cyano-6-methoxyphenyl) acetate
• 2-Bromo-4-cyano-6-methoxyphenyl acetate
• 4-Acetoxy-3-brom-5-methoxy-benzonitril
• 4-acetoxy-3-bromo-5-methoxy-benzonitrile
• Acetyl-5-brom-vanillinsaeurenitril
• F3099-6745
• MFCD02256531
• AKOS000273731
• (2-bromanyl-4-cyano-6-methoxy-phenyl) ethanoate
• 515847-71-9
• A834688
• AS-64327
• 2-Bromo-4-cyano-6-methoxyphenyl acetate, AldrichCPR
• acetic acid (2-bromo-4-cyano-6-methoxyphenyl) ester
• DTXSID50352804
• CS-0314742
• SDCCGSBI-0661325.P001
• ALBB-008950
• 2-BROMO-4-CYANO-6-METHOXYPHENYLACETATE
• STK397365
• BBL013656
• 2-Bromo-4-cyano-6-methoxyphenyl Acetate

• MDL： MFCD02256531
• Inchi： 1S/C10H8BrNO3/c1-6(13)15-10-8(11)3-7(5-12)4-9(10)14-2/h3-4H,1-2H3
• InChI Key： NNJNHFOLUWPTMF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1OC(C)=O)OC

Computed Properties

• Exact Mass: 268.96900
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Color/Form: powder
• Density: 1.57
• Boiling Point: 307.9°C at 760 mmHg
• Flash Point: 140°C
• Refractive Index: 1.573
• PSA: 59.32000
• LogP: 2.25468
• Solubility: Not determined

2-Bromo-4-cyano-6-methoxyphenyl Acetate Security Information

• Hazardous Material transportation number：UN3439
• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2-Bromo-4-cyano-6-methoxyphenyl Acetate

Comprehensive Overview of 2-Bromo-4-cyano-6-methoxyphenyl Acetate (CAS No. 515847-71-9)

2-Bromo-4-cyano-6-methoxyphenyl acetate (CAS No. 515847-71-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromo substituent, cyano group, and methoxy functionality, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in facilitating cross-coupling reactions, heterocyclic compound formation, and functional group transformations.

In recent years, the demand for high-purity intermediates like 2-Bromo-4-cyano-6-methoxyphenyl acetate has surged due to advancements in drug discovery and green chemistry. A common query among scientists is: *"How does the electron-withdrawing cyano group influence the reactivity of this compound in nucleophilic substitutions?"* Studies suggest that the cyano moiety enhances electrophilicity at the adjacent carbon, enabling efficient C-C bond formation under mild conditions. This property aligns with the growing trend of sustainable synthesis, minimizing energy consumption and waste generation.

The compound’s methoxy-phenyl backbone also attracts attention in material science, particularly for designing organic semiconductors and liquid crystal displays (LCDs). Users frequently search for *"applications of brominated aromatic esters in optoelectronics"*, highlighting its potential in OLED fabrication. The bromo group serves as a reactive handle for palladium-catalyzed couplings, such as Suzuki or Heck reactions, pivotal for constructing conjugated polymers.

From an analytical perspective, 515847-71-9 is characterized by techniques like HPLC, NMR spectroscopy, and mass spectrometry. Laboratories prioritize questions like *"What are the optimal chromatographic conditions for separating 2-Bromo-4-cyano-6-methoxyphenyl acetate from byproducts?"* Reverse-phase HPLC with a C18 column and acetonitrile-water gradients is often recommended for achieving >98% purity. Such protocols are critical for quality control in API manufacturing.

Emerging trends in precision medicine have further amplified interest in this compound. Its derivatives are explored as kinase inhibitors or allosteric modulators, addressing queries like *"Can 6-methoxyphenyl derivatives enhance blood-brain barrier permeability?"* Preclinical data indicate that the methoxy group may improve lipophilicity, a key factor in CNS drug design. This aligns with the pharmaceutical industry’s focus on targeted therapies for neurological disorders.

In agrochemical applications, 2-Bromo-4-cyano-6-methoxyphenyl acetate serves as a precursor for crop protection agents. Searches for *"role of cyanoaromatics in herbicide development"* underscore its utility in creating selective herbicides with lower environmental persistence. The compound’s stability under photolytic conditions makes it suitable for field formulations, addressing the agricultural sector’s need for climate-resilient chemicals.

Regulatory compliance remains a hotspot, with users inquiring about *"REACH certification for 515847-71-9."* Suppliers must provide detailed SDS documentation and ecotoxicological profiles to meet global standards like OECD guidelines. This reflects the broader shift toward transparent supply chains in specialty chemicals.

To summarize, 2-Bromo-4-cyano-6-methoxyphenyl acetate (CAS No. 515847-71-9) bridges multiple scientific domains—from medicinal chemistry to advanced materials. Its adaptability to catalyzed reactions, coupled with stringent analytical validation methods, positions it as a critical tool for innovation. Future research may explore its biocatalytic modifications or nanomaterial hybridizations, answering the next wave of user-driven queries in this dynamic field.